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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the immunoprecipitation (IP) of

aggregates containing the C-terminal 147-153 region of Superoxide Dismutase 1 (SOD1). This

region, with the amino acid sequence GVIGIAQ, is a critical determinant in the aggregation of

SOD1, a process implicated in both familial and sporadic Amyotrophic Lateral Sclerosis (ALS).

[1][2][3][4] The ability to specifically isolate these aggregates is crucial for understanding

disease pathogenesis, identifying aggregate-interacting molecules, and for the development of

targeted therapeutics.

Introduction
Mutations in the SOD1 gene are linked to a subset of familial ALS cases, but the aggregation of

wild-type SOD1 is also observed in sporadic ALS.[1][4] The C-terminal segment spanning

amino acids 147-153 has been identified as a key region that can trigger and seed the

aggregation of the full-length SOD1 protein.[1][2][3] This protocol details the
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immunoprecipitation of these specific SOD1 aggregates from cell lysates or tissue

homogenates, enabling their further characterization.

Key applications for this protocol include:

Isolation of SOD1 (147-153) containing aggregates for structural analysis.

Identification of proteins and other molecules that co-precipitate with SOD1 aggregates.

Screening of therapeutic compounds that may inhibit or disaggregate SOD1 aggregates.

Development of diagnostic assays to detect pathogenic SOD1 aggregates.

Data Presentation
Table 1: Recommended Antibodies for
Immunoprecipitation of SOD1 (147-153) Aggregates

Antibody
Name/ID

Type
Epitope
Region

Supplier
Catalog
Number

Application
s

Anti-SOD1

(131-153)

Polyclonal,

Rabbit
131-153

In-house or

Custom
N/A

IP, WB,

IHC[5]

Anti-SOD1

(C-terminal)

Monoclonal,

Mouse

C-terminal

region
Various Various IP, WB

Anti-

misfolded

SOD1

Monoclonal,

Mouse

Conformation

-specific
Various Various IP, WB, IF[6]

Table 2: Composition of Buffers for Immunoprecipitation
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Buffer Type Components Concentration Purpose

Lysis Buffer (RIPA) Tris-HCl, pH 8.0 50 mM
Cell lysis and protein

solubilization

NaCl 150 mM Maintain ionic strength

NP-40 1% (v/v) Non-ionic detergent

Sodium deoxycholate 0.5% (w/v) Ionic detergent

SDS 0.1% (w/v) Strong ionic detergent

Protease Inhibitor

Cocktail
1X

Prevent protein

degradation

Phosphatase Inhibitor

Cocktail
1X

Prevent

dephosphorylation

Wash Buffer Tris-HCl, pH 7.4 50 mM

Washing beads to

remove non-specific

binding

NaCl 150 mM Maintain ionic strength

NP-40 0.1% (v/v)
Maintain protein

solubility

Elution Buffer (Acidic) Glycine-HCl, pH 2.5 0.1 M

Elution of

immunoprecipitated

proteins

Neutralization Buffer Tris-HCl, pH 8.5 1 M
Neutralize the acidic

eluate

Experimental Protocols
Protocol 1: Immunoprecipitation of SOD1 (147-153)
Containing Aggregates
This protocol is designed for the immunoprecipitation of SOD1 aggregates from cultured cells.

It can be adapted for tissue samples with appropriate homogenization.
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Materials and Reagents:

Cells or tissues expressing SOD1.

Phosphate-Buffered Saline (PBS), ice-cold.

Lysis Buffer (RIPA buffer is recommended for aggregated proteins).

Wash Buffer.

Elution Buffer (e.g., 0.1 M Glycine-HCl, pH 2.5).

Neutralization Buffer (e.g., 1 M Tris-HCl, pH 8.5).

Anti-SOD1 antibody targeting the 147-153 region (see Table 1).

Protein A/G magnetic beads or agarose beads.

Microcentrifuge tubes.

Rotating wheel or rocker.

Magnetic rack (for magnetic beads).

Microcentrifuge.

Procedure:

Sample Preparation (Cell Culture): a. Grow cells to the desired confluency. b. Wash cells

twice with ice-cold PBS. c. Add ice-cold Lysis Buffer to the cells (e.g., 1 mL per 10 cm dish).

d. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. e. Incubate

the lysate on ice for 30 minutes with occasional vortexing. f. Centrifuge the lysate at 14,000 x

g for 20 minutes at 4°C to pellet cell debris. g. Transfer the supernatant to a new pre-chilled

tube. This is the total cell lysate. h. Determine the protein concentration of the lysate using a

standard protein assay (e.g., BCA assay).

Pre-clearing the Lysate (Optional but Recommended): a. To 1 mg of total protein lysate, add

20-30 µL of Protein A/G beads. b. Incubate on a rotator for 1 hour at 4°C. c. Centrifuge at
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1,000 x g for 1 minute at 4°C (or use a magnetic rack). d. Carefully transfer the supernatant

(pre-cleared lysate) to a new tube.

Immunoprecipitation: a. To the pre-cleared lysate, add the primary antibody against the

SOD1 C-terminal region (the optimal concentration should be determined empirically,

typically 1-5 µg per 1 mg of lysate). b. Incubate on a rotator for 2-4 hours or overnight at 4°C.

c. Add 30-50 µL of Protein A/G beads to the lysate-antibody mixture. d. Incubate on a rotator

for 1-2 hours at 4°C.

Washing: a. Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C (or use a

magnetic rack). b. Carefully remove and discard the supernatant. c. Add 1 mL of ice-cold

Wash Buffer to the beads and resuspend gently. d. Repeat the centrifugation and wash step

two more times for a total of three washes.

Elution: a. After the final wash, remove all residual supernatant. b. Add 50-100 µL of Elution

Buffer to the beads. c. Incubate for 5-10 minutes at room temperature with gentle vortexing.

d. Pellet the beads by centrifugation at 1,000 x g for 1 minute at room temperature. e.

Carefully transfer the supernatant containing the eluted proteins to a new tube. f.

Immediately neutralize the eluate by adding 5-10 µL of Neutralization Buffer.

Analysis: a. The eluted sample can now be analyzed by various downstream applications

such as Western blotting, mass spectrometry, or activity assays. b. For Western blot

analysis, add SDS-PAGE sample buffer to the eluate, boil for 5-10 minutes, and proceed with

electrophoresis.

Mandatory Visualization
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Caption: Experimental workflow for the immunoprecipitation of SOD1 (147-153) aggregates.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15617174/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-immunoprecipitation-of-sod1-147-153-containing-aggregates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SOD1 Mutations / Oxidative Stress

SOD1 Misfolding & Monomerization

Exposure of C-terminal
(147-153) Region

SOD1 (147-153) Seeded
Aggregation

Formation of Soluble Oligomers
& Insoluble Aggregates

Proteasome Dysfunction

impairs

Mitochondrial Dysfunction

induces

ER Stress

induces

Neuronal Apoptosis

Click to download full resolution via product page

Caption: Signaling pathway of SOD1 aggregation and induced cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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